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Compound of Interest

Compound Name: UBP512

CAS No.: 1333112-78-9

Cat. No.: B611533

Get Quote

Warning: Do not confuse UBP512 (the NMDA receptor modulator) with industrial lubricants

sharing the "512" suffix. This guide specifically addresses the bioactive research chemical.

Parameter Technical Specification

Chemical Name 9-iodophenanthrene-3-carboxylic acid

CAS Number 1333112-78-9

Molecular Formula C₁₅H₉IO₂

Primary Hazard Neuroactive Agent (NMDA Receptor Modulator)

Chemical Class Halogenated Aromatic Carboxylic Acid

Solubility DMSO (primary), dilute aqueous base
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"UBP512 is not just a generic organic solid; it is an iodinated phenanthrene derivative. Its

halogen content (Iodine) dictates that liquid waste solutions must often be segregated into

Halogenated Waste Streams, a critical distinction often missed in standard lab protocols.

Furthermore, as a potent modulator of GluN2A/C/D receptors, it must be treated as a neurotoxic

hazard to prevent accidental inhalation or ingestion."

Pre-Disposal Assessment & Segregation
Before disposal, you must categorize the waste state. Use this matrix to determine the correct

waste stream.

Waste State Composition
Correct Waste
Stream

Critical Action

Solid
Pure powder, expired

vials

Solid Hazardous

Chemical Waste

Double-bag; Label

"Toxic/Irritant".

Liquid (Stock) Dissolved in DMSO
Halogenated Solvent

Waste

Do NOT mix with non-

halogenated solvents

(e.g.,

Acetone/Ethanol) if

your facility separates

them.

Liquid (Media)
Dilute in cell media

(<1µM)

Aqueous Chemical

Waste

Do not pour down

drain. Collect in

carboys.

Debris Tips, tubes, gloves
Chemically

Contaminated Solid

Segregate from

regular trash.

Detailed Disposal Workflows
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Protocol A: Solid Waste (Powder/Vials)
For expired stock or residual powder.

Containment: Keep the substance in its original glass vial. Ensure the cap is tight.[1]

Secondary Packaging: Place the vial inside a clear, sealable plastic bag (Ziploc type) to

prevent label deterioration and contain breakage.

Labeling: Affix a hazardous waste tag.

Constituents: "9-iodophenanthrene-3-carboxylic acid (UBP512)"[2][3][4]

Hazards: Check "Toxic" and "Irritant".

Disposal: Deposit into the Solid Chemical Waste Drum (usually yellow or black barrel,

depending on facility color codes) destined for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions in DMSO)
For leftover experimental stocks.

Segregation: Because UBP512 contains Iodine, it technically renders the solvent mixture

"Halogenated."

Collection: Pour the DMSO solution into the Halogenated Organic Solvent carboy.

Note: If your facility does not distinguish between halogenated/non-halogenated, use the

general Organic Solvent waste container.

Rinsing: Triple-rinse the empty vial with a small volume of DMSO or Ethanol. Add the rinsate

to the waste carboy.

Vial Disposal: Defaced triple-rinsed vials can be discarded in the glass sharps container

(unless facility rules require all chemical vials to go to solid waste).

Protocol C: Spill Management (Accidental Release)
Self-Validating Safety Loop: If you can smell the solvent, your ventilation is insufficient.
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Evacuate & Ventilate: If a powder spill occurs, clear the immediate area to let dust settle.

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. Use a N95/P100

respirator if cleaning powder outside a fume hood.

Containment:

Liquid: Cover with absorbent pads.

Solid: Cover with wet paper towels (dampened with water) to prevent dust generation. Do

not dry sweep.[5][6]

Cleanup: Wipe the area from the outside in. Place all contaminated materials into a

"Hazardous Waste" bag.

Decontamination: Wash the surface with a 10% ethanol solution, followed by soap and

water.

Decision Logic Visualization
The following diagram illustrates the decision process for UBP512 disposal, ensuring

compliance with halogenated waste requirements.
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Waste Generated:
UBP512 (Iodinated Compound)

Determine Physical State

Solid / Powder
(Vials, Residuals) Liquid SolutionContaminated Debris

(Tips, Gloves)

Solid Chemical Waste
(High Temp Incineration)

Double Bag

Check Solvent Base

Segregate

Organic Solvent
(DMSO/Ethanol)

Aqueous Buffer
(Media/PBS)

Halogenated Stream Required?
(Contains Iodine)

Aqueous Chemical
Waste Carboy

Do NOT Drain

Halogenated Organic
Waste Carboy

Yes (Preferred)

Click to download full resolution via product page

Caption: Decision matrix for UBP512 disposal highlighting the critical "Halogenated" pathway

due to the Iodine atom in the molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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